Cas no 2229169-31-5 (1-{1-3-fluoro-4-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine)

1-{1-[3-Fluoro-4-(trifluoromethyl)phenyl]cyclopropyl}ethan-1-amine is a fluorinated cyclopropylamine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a cyclopropyl ring adjacent to an amine group, enhancing steric and electronic properties, while the 3-fluoro-4-(trifluoromethyl)phenyl moiety contributes to lipophilicity and metabolic stability. This compound may serve as a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting CNS or enzyme inhibition pathways. The trifluoromethyl and fluorine substituents improve binding selectivity and resistance to oxidative degradation. Its rigid cyclopropyl scaffold offers conformational constraint, potentially optimizing receptor interactions. Suitable for exploratory medicinal chemistry, this amine derivative provides a balance of reactivity and stability for further functionalization.
1-{1-3-fluoro-4-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine structure
2229169-31-5 structure
Product Name:1-{1-3-fluoro-4-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine
CAS No:2229169-31-5
MF:C12H13F4N
MW:247.231937170029
CID:6070031
PubChem ID:165851385
Update Time:2025-05-25

1-{1-3-fluoro-4-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-{1-3-fluoro-4-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine
    • 2229169-31-5
    • EN300-1940073
    • 1-{1-[3-fluoro-4-(trifluoromethyl)phenyl]cyclopropyl}ethan-1-amine
    • Inchi: 1S/C12H13F4N/c1-7(17)11(4-5-11)8-2-3-9(10(13)6-8)12(14,15)16/h2-3,6-7H,4-5,17H2,1H3
    • InChI Key: MPBGIZUJKOKKJJ-UHFFFAOYSA-N
    • SMILES: FC1=C(C(F)(F)F)C=CC(=C1)C1(C(C)N)CC1

Computed Properties

  • Exact Mass: 247.09841207g/mol
  • Monoisotopic Mass: 247.09841207g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 26Ų

1-{1-3-fluoro-4-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine Pricemore >>

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1-{1-3-fluoro-4-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine Related Literature

Additional information on 1-{1-3-fluoro-4-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine

Comprehensive Analysis of 1-{1-3-fluoro-4-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine (CAS No. 2229169-31-5)

The compound 1-{1-3-fluoro-4-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine (CAS No. 2229169-31-5) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This molecule features a cyclopropyl ring attached to a fluorinated phenyl group, making it a subject of interest for researchers exploring novel bioactive compounds. The presence of both fluoro and trifluoromethyl groups enhances its lipophilicity and metabolic stability, which are critical factors in drug design.

In the context of current trends, the demand for fluorinated compounds has surged, driven by their widespread use in medicinal chemistry. Researchers often search for terms like "fluorinated amine synthesis" or "cyclopropyl derivatives in drug discovery", reflecting the growing interest in this chemical space. The compound’s CAS No. 2229169-31-5 is frequently queried in scientific databases, underscoring its relevance in high-value research.

The synthesis of 1-{1-3-fluoro-4-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine involves multi-step organic reactions, including cyclopropanation and amination processes. Its structural complexity poses challenges but also opens doors for innovative synthetic routes. Recent publications have highlighted its potential as a building block for small-molecule inhibitors, particularly in targeting enzymes or receptors associated with chronic diseases.

From an industrial perspective, this compound aligns with the shift toward sustainable chemistry. Companies are increasingly investing in green synthesis methods to reduce environmental impact, and 2229169-31-5 could benefit from such advancements. Questions like "how to optimize fluorinated compound yields" or "applications of trifluoromethyl groups in agrochemicals" are common among professionals, indicating a need for detailed technical insights.

In summary, 1-{1-3-fluoro-4-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine represents a promising candidate for further exploration in both academic and industrial settings. Its combination of fluorine atoms and a cyclopropyl scaffold offers a versatile platform for developing next-generation therapeutics and specialty chemicals. As research progresses, this compound is likely to remain a focal point in discussions about advanced organic synthesis and molecular design.

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